Cas no 5676-29-9 (Benzene,(2,2-dimethyl-1-methylenepropyl)-)

• Product Name: Benzene,(2,2-dimethyl-1-methylenepropyl)-
• CAS No: 5676-29-9
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 369885
• PubChem ID: 138561
• Update Time: 2025-04-19

Benzene,(2,2-dimethyl-1-methylenepropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(2,2-dimethyl-1-methylenepropyl)-
• (1-tert-Butylvinyl)benzene
• 3,3-dimethylbut-1-en-2-ylbenzene
• 1-tert-Butyl-1-phenylethylene
• 3,3-Dimethyl-2-phenylbutene
• Styrene, α-tert-butyl-
• α-tert-Butylstyrene
• DTXSID80205314
• 5676-29-9
• (1-tert-Butylvinyl)benzene #
• OJHQXSRIBZMCSR-UHFFFAOYSA-N
• (3,3-dimethylbut-1-en-2-yl)benzene
• Styrene, .alpha.-tert-butyl-
• Benzene, (2,2-dimethyl-1-methylenepropyl)-
• (2,2-Dimethyl-1-methylene-propyl)-benzene
• 2-Phenyl-3.3-dimethylbuten
• .alpha.-tert-Butylstyrene

• Inchi： 1S/C12H16/c1-10(12(2,3)4)11-8-6-5-7-9-11/h5-9H,1H2,2-4H3
• InChI Key： OJHQXSRIBZMCSR-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C(=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.867
• Boiling Point: 214.9°Cat760mmHg
• Flash Point: 76.9°C
• Refractive Index: 1.499
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes